Germanium dioxide

• IUPAC Name: dioxogermane
• InChI: InChI=1S/GeO2/c2-1-3
• InChI Key: YBMRDBCBODYGJE-UHFFFAOYSA-N
• Canonical SMILES: O=[Ge]=O
• Molecular Formula: GeO2
• Molecular Weight: 104.63 g/mol
• Physical Description: Dry Powder, White solid; [Merck Index] White odorless powder; [MSDSonline]
• Solubility: 0.447 G IN 100 ML WATER AT 25 °C; 1.07 G IN 100 ML WATER AT 100 °C; SOL IN ACID & ALKALI; INSOL IN HYDROFLUORIC & HYDROCHLORIC ACIDS, Sol in about 250 parts cold water, 100 parts boiling water
• Density: 4.228 AT 25 °C
• Color/Form: COLORLESS, HEXAGONAL CRYSTALS, WHITE POWDER; HEXAGONAL, TETRAGONAL & AMORPHOUS
• CAS RN: 1310-53-8, 20619-16-3
• Melting Point: 1115.0 + or - 4 °C

Description

Synthesis Analysis

Germanium dioxide nanorods can be synthesized at room temperature using a co-precipitation method with NaOH as hydrolysis agents and GEBIO solution as a precursor, demonstrating potential for photocatalytic applications in wastewater remediation (Kim et al., 2019). Additionally, a biological synthesis approach using bacteria has been explored, indicating microbes' role as catalysts in forming GeO2 nanoparticles (Krishna et al., 2015).

Molecular Structure Analysis

The molecular structure of germanium dioxide has been elucidated through various synthesis methods, revealing crystalline microporous germanates and novel forms templated by micellar structures with hexagonal and/or lamellar spatial structure (Cheng et al., 1991); (Shvets et al., 2001).

Chemical Reactions and Properties

Germanium dioxide's synthesis and properties are significantly influenced by the nature of templates and precursors used in its formation. Research has shown the possibility of creating mesoporous sorbents and molecular sieves from GeO2, highlighting the importance of template/framework former systems matching in chemical structure and reactivity (Shvets et al., 2001).

Physical Properties Analysis

The synthesis methods impact the physical properties of germanium dioxide, such as particle size and morphology. For example, the low-temperature synthesis of GeO2 nanowires shows good control over length and diameter, which is crucial for their potential applications in areas like surface enhanced Raman spectroscopy (Khan et al., 2009).

Scientific Research Applications

• Catalyst in Polymer Production

  • Application: Germanium dioxide is used as a catalyst in the production of polyethylene terephthalate (PET) resin.

• Production of Other Germanium Compounds

  • Application: GeO2 is used as a feedstock for the production of other germanium compounds.

• Infrared Radiation Detection

  • Application: Because germanium is transparent to infrared radiation, it is employed in equipment used for detecting and measuring such radiation.

• Optical Devices

  • Application: The high index of refraction of GeO2 renders it valuable as a component of glasses used in optical devices.

• Semiconductor Materials

  • Application: GeO2 is used in the production of semiconductor materials.

• Spectroscopy

  • Application: GeO2 is used as a material for spectroscopy.

• Metallic Germanium Production

  • Application: Germanium dioxide is mainly used to make metallic germanium.

• Glass Manufacturing

  • Application: The high index of refraction of GeO2 makes it valuable as a component of glasses.

• Passivation Layer Formation

  • Application: When pure germanium comes into contact with atmospheric oxygen, GeO2 forms as a passivation layer.

• High Pressure Research

  • Application: Under high pressure, the amorphous germanium dioxide transforms into a hexagonal coordination structure.

• Orthorhombic Structure Formation

  • Application: Rutile germanium dioxide can be transformed into another orthorhombic calcium chloride structure under high pressure.

• Germanium Monoxide Production

  • Application: When germanium dioxide and germanium powder are heated together at 1000°C, germanium monoxide can be obtained.

Safety And Hazards

Germanium dioxide is harmful if swallowed or if inhaled. It may cause damage to organs (Kidney) through prolonged or repeated exposure if swallowed. It is very toxic to aquatic life. It is also suspected of damaging fertility or the unborn child.

Future Directions

Germanium dioxide has potential applications in the field of quantum information. It is also being studied for its use in the development of new biologically active coordination compounds.